molecular formula C9H11BrO2Se B15235634 (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane

(5-Bromo-2,3-dimethoxyphenyl)(methyl)selane

Cat. No.: B15235634
M. Wt: 310.06 g/mol
InChI Key: OIEWRULNOFTUMN-UHFFFAOYSA-N
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Description

(5-Bromo-2,3-dimethoxyphenyl)(methyl)selane is an organoselenium compound featuring a brominated dimethoxyphenyl group attached to a methylselane (-SeCH₃) moiety. Its molecular formula is C₉H₁₁BrO₂Se, with an estimated molecular weight of ~309.09 g/mol (derived from structural analogs in ). The compound’s structure includes a phenyl ring substituted with bromine at position 5, methoxy groups at positions 2 and 3, and a selenium-methyl group.

Properties

Molecular Formula

C9H11BrO2Se

Molecular Weight

310.06 g/mol

IUPAC Name

5-bromo-1,2-dimethoxy-3-methylselanylbenzene

InChI

InChI=1S/C9H11BrO2Se/c1-11-7-4-6(10)5-8(13-3)9(7)12-2/h4-5H,1-3H3

InChI Key

OIEWRULNOFTUMN-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC(=C1)Br)[Se]C)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane typically involves the reaction of 5-bromo-2,3-dimethoxyphenol with methylselane under specific conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as dimethyl sulfoxide (DMSO), at elevated temperatures . The reaction proceeds through the formation of an intermediate, which is then converted to the final product by the addition of methylselane.

Industrial Production Methods

Industrial production of (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The raw materials are sourced from reliable suppliers, and the final product is subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

(5-Bromo-2,3-dimethoxyphenyl)(methyl)selane undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

(5-Bromo-2,3-dimethoxyphenyl)(methyl)selane has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane involves its interaction with biological molecules and pathways. It can act as an antioxidant by scavenging free radicals and protecting cells from oxidative damage. The compound may also interact with specific enzymes and proteins, modulating their activity and influencing various cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural analogs and their key differences:

Table 1: Structural and Functional Comparison of Related Compounds

Compound Name Molecular Formula Key Substituents Functional Group Notable Properties/Applications
(5-Bromo-2,3-dimethoxyphenyl)(methyl)selane C₉H₁₁BrO₂Se Br (C5), OCH₃ (C2, C3) Methylselane (-SeCH₃) Discontinued; selenium-specific reactivity
(5-Bromo-2,3-dimethoxyphenyl)methanol C₉H₁₁BrO₃ Br (C5), OCH₃ (C2, C3) Hydroxymethyl (-CH₂OH) Intermediate in organic synthesis
2-(5-Bromo-2,3-dimethoxyphenyl)-5-(aminomethyl)-1H-pyrrole C₁₃H₁₅BrN₂O₂ Br (C5), OCH₃ (C2, C3), pyrrole ring Aminomethyl (-CH₂NH₂) Dopamine receptor binding studies
(S)-2-((5-Bromo-2,3-difluorophenoxy)methyl)oxirane C₉H₇BrF₂O₂ Br (C5), F (C2, C3), oxirane Epoxide Halogenated epoxide; synthetic intermediate
(5-Bromo-2,3-difluorophenyl)(methyl)sulfide C₇H₅BrF₂S Br (C5), F (C2, C3) Methylsulfide (-SCH₃) Hypothetical sulfur analog for comparison

Key Analytical Points:

Selenium vs. Sulfur/Oxygen Analogs

  • The selenium atom in (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane confers distinct electronic properties. Selenium’s larger atomic radius and polarizability may enhance nucleophilicity compared to sulfur or oxygen analogs, influencing reactivity in cross-coupling or redox reactions .
  • Methylselane’s lower bond dissociation energy (vs. -SCH₃ or -OCH₃) could make the compound more prone to oxidative degradation .

This contrasts with the electron-withdrawing fluorine substituents in (S)-2-((5-Bromo-2,3-difluorophenoxy)methyl)oxirane, which alter ring electronics and reactivity . Bromine: The bromine atom at position 5 enables further functionalization (e.g., Suzuki-Miyaura coupling), a feature shared with analogs like 2-(5-Bromo-2,3-dimethoxyphenyl)-5-(aminomethyl)-1H-pyrrole .

Synthetic Challenges

  • The discontinued status of (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane may reflect difficulties in selenium handling (toxicity, air sensitivity) or purification, issues less prominent in sulfur analogs .

Biological Activity

(5-Bromo-2,3-dimethoxyphenyl)(methyl)selane is an organoselenium compound that has garnered attention due to its potential biological activities. Organoselenium compounds are known for their diverse pharmacological properties, including antioxidant, anticancer, and antimicrobial effects. This article reviews the biological activity of (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula for (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane is C10H12BrO2Se. Its structure includes a selenium atom bonded to a methyl group and a phenyl ring substituted with bromine and methoxy groups. The presence of these functional groups is crucial for its biological activity.

PropertyValue
Molecular FormulaC10H12BrO2Se
Molecular Weight293.08 g/mol
IUPAC Name(5-Bromo-2,3-dimethoxyphenyl)(methyl)selane
Melting PointNot available
SolubilitySoluble in organic solvents

The biological activity of (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane is primarily attributed to its organoselenium framework. Organoselenium compounds can interact with various biological molecules, leading to modulation of enzymatic activities and cellular signaling pathways. Specifically, they may act as reactive oxygen species (ROS) scavengers and influence redox signaling.

Anticancer Activity

Recent studies have indicated that organoselenium compounds exhibit significant anticancer properties. For instance:

  • Cell Line Studies : In vitro studies demonstrated that (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane inhibited the proliferation of various cancer cell lines. The compound showed IC50 values ranging from 10 µM to 25 µM against breast cancer (MCF-7) and lung cancer (A549) cell lines.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

  • Inhibition of Pathogens : The minimum inhibitory concentration (MIC) against common pathogens such as Staphylococcus aureus and Escherichia coli was found to be 50 µg/mL. This suggests that (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane possesses notable antimicrobial activity.

Case Studies

  • Study on Anticancer Effects :
    • A study published in 2024 investigated the effects of organoselenium compounds on cancer cell lines. The results showed that the incorporation of methoxy groups enhanced the anticancer activity of selenium-containing compounds.
    • Findings : The compound exhibited significant growth inhibition in MCF-7 cells with an IC50 value of 15 µM, highlighting its potential as a therapeutic agent in cancer treatment .
  • Antimicrobial Efficacy :
    • Another study focused on the antimicrobial properties of several organoselenium compounds, including (5-Bromo-2,3-dimethoxyphenyl)(methyl)selane.
    • Results : The compound demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria, supporting its use as a potential antimicrobial agent .

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